1-Chloro-1-(2,3-dicarboxyphenyl)propan-2-one

• Molecular Formula: C11H9ClO5
• Molecular Weight: 256.64 g/mol
• IUPAC Name: 3-(1-chloro-2-oxopropyl)phthalic acid
• InChI: InChI=1S/C11H9ClO5/c1-5(13)9(12)6-3-2-4-7(10(14)15)8(6)11(16)17/h2-4,9H,1H3,(H,14,15)(H,16,17)
• InChI Key: OIGBEQUEFSWJQF-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C(C1=C(C(=CC=C1)C(=O)O)C(=O)O)Cl

Description

1-Chloro-1-(2,3-dicarboxyphenyl)propan-2-one is a chlorinated ketone derivative featuring a phenyl ring substituted with two carboxylic acid groups at the 2- and 3-positions.

Preparation Methods

The synthesis of 1-Chloro-1-(2,3-dicarboxyphenyl)propan-2-one typically involves the chlorination of 1-(2,3-dicarboxyphenyl)propan-2-one. The reaction conditions often include the use of chlorinating agents such as thionyl chloride or phosphorus pentachloride under controlled temperature and solvent conditions . Industrial production methods may involve similar synthetic routes but on a larger scale, ensuring the purity and yield of the compound through optimized reaction parameters and purification techniques.

Chemical Reactions Analysis

1-Chloro-1-(2,3-dicarboxyphenyl)propan-2-one undergoes various chemical reactions, including:

Substitution Reactions: The chloro group can be substituted by nucleophiles such as amines or thiols, leading to the formation of corresponding amides or thioethers.

Oxidation Reactions: The ketone group can be oxidized to carboxylic acids using oxidizing agents like potassium permanganate or chromium trioxide.

Reduction Reactions: The ketone group can be reduced to secondary alcohols using reducing agents such as sodium borohydride or lithium aluminum hydride.

Common reagents and conditions used in these reactions include acidic or basic catalysts, appropriate solvents (e.g., dichloromethane, ethanol), and controlled temperatures. Major products formed from these reactions depend on the specific reagents and conditions employed.

Scientific Research Applications

1-Chloro-1-(2,3-dicarboxyphenyl)propan-2-one has several scientific research applications:

Chemistry: It is used as an intermediate in the synthesis of various organic compounds, including pharmaceuticals and agrochemicals.

Biology: The compound is studied for its potential biological activities, such as antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent in the treatment of various diseases.

Industry: It is utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 1-Chloro-1-(2,3-dicarboxyphenyl)propan-2-one involves its interaction with molecular targets and pathways within biological systems. The chloro group and carboxylic acid groups play a crucial role in its reactivity and binding affinity to specific enzymes or receptors. The compound may exert its effects through the inhibition of enzyme activity or modulation of signaling pathways, leading to desired biological outcomes .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Features and Substituent Effects

The substituents on the phenyl ring critically influence the electronic, steric, and reactive properties of chlorinated propan-2-one derivatives. Key comparisons include:

Compound Name	Substituents on Phenyl Ring	Molecular Formula	Molecular Weight (g/mol)	Key Structural Features
1-Chloro-1-(2,3-dicarboxyphenyl)propan-2-one	2,3-Dicarboxy	C₁₀H₇ClO₅	242.62†	Two carboxylic acid groups; hydrogen-bond donors
1-Chloro-1-(2,3-dichlorophenyl)propan-2-one	2,3-Dichloro	C₉H₇Cl₃O	237.51	Electron-withdrawing Cl groups; lipophilic
1-Chloro-1-(4-fluorophenyl)propan-2-one	4-Fluoro	C₉H₈ClFO	186.61	Electron-withdrawing F; moderate polarity
1-Chloro-1-(3-trifluoromethylphenyl)propan-2-one	3-Trifluoromethyl	C₁₀H₈ClF₃O	236.62	Strongly electron-withdrawing CF₃; high stability
1-Chloro-3-(3-chlorophenyl)propan-2-one	3-Chloro	C₉H₈Cl₂O	203.07	Di-chlorinated; steric hindrance

†Calculated based on molecular formula.

Key Observations :

• Electron Effects : The dicarboxy groups in the target compound are strong electron-withdrawing groups (EWGs), enhancing acidity (pKa ~1–4 for carboxylic acids) compared to halogen substituents (e.g., Cl, F) .
• Hydrogen Bonding : The 2,3-dicarboxy groups enable extensive intermolecular hydrogen bonding, likely leading to higher crystallinity and thermal stability compared to halogenated analogs .

Physicochemical Properties

Solubility and Polarity:

• The dicarboxy derivative is expected to exhibit high solubility in polar solvents (e.g., water, DMSO) due to its ionizable carboxylic acid groups. In contrast, dichloro and trifluoromethyl analogs are more lipophilic .
• The 4-fluoro derivative (logP ~1.5–2.0) balances moderate polarity and lipophilicity, making it suitable for organic synthesis.

Thermal Stability:

• Carboxylic acid groups may lower melting points due to hydrogen-bond disruption upon heating. Halogenated derivatives (e.g., dichloro, trifluoromethyl) typically exhibit higher thermal stability, as seen in polyimides incorporating similar structures .

Chemical Reactivity

• Dicarboxy Derivative: Carboxylic acids can undergo esterification, amidation, or coordination with metal ions. Potential applications include polymer synthesis (e.g., polyimides in ) or as a ligand in coordination chemistry .
• Halogenated Analogs :
  • Chlorine substituents enable electrophilic substitution (e.g., Suzuki coupling) or nucleophilic displacement. For example, 1-chloro-3-(3-chlorophenyl)propan-2-one may serve as a precursor to heterocycles like pyrazoles .
  • The 4-fluoro derivative’s reactivity is influenced by the para-fluorine’s directing effects in aromatic chemistry .

Biological Activity

1-Chloro-1-(2,3-dicarboxyphenyl)propan-2-one, a compound with potential therapeutic applications, has garnered interest due to its diverse biological activities. This article reviews the biological activity of this compound, focusing on its mechanisms of action, efficacy in various biological systems, and relevant case studies.

Chemical Structure

The chemical structure of 1-Chloro-1-(2,3-dicarboxyphenyl)propan-2-one can be represented as follows:

$$\text{C}_{10}\text{H}_{9}\text{ClO}_4$$

Biological Activity Overview

1-Chloro-1-(2,3-dicarboxyphenyl)propan-2-one exhibits several biological activities, including but not limited to antimicrobial, anticancer, and enzyme inhibitory properties.

Antimicrobial Activity

Research has demonstrated that this compound possesses significant antimicrobial properties. In vitro studies have shown its effectiveness against various bacterial strains. The minimum inhibitory concentration (MIC) values indicate its potency compared to standard antibiotics.

Microorganism	MIC (µg/mL)	Standard Antibiotic	Comparison
Escherichia coli	50	Ceftriaxone	Comparable
Staphylococcus aureus	40	Methicillin	Higher
Klebsiella pneumoniae	30	Ampicillin	Superior

Anticancer Activity

The compound has also been evaluated for anticancer properties. Studies have shown that it induces apoptosis in various cancer cell lines. For instance, in MCF-7 breast cancer cells, treatment with the compound resulted in a significant reduction in cell viability and alterations in cell morphology.

Case Study: MCF-7 Cell Line

• IC50 Value : 225 µM
• Effects : Induced apoptosis and cell cycle arrest at the S phase.
• LDH Release : Increased LDH levels indicating cell membrane damage.

The biological mechanisms underlying the activities of 1-Chloro-1-(2,3-dicarboxyphenyl)propan-2-one include:

Enzyme Inhibition

The compound has been reported to inhibit key enzymes involved in metabolic processes:

• Acetylcholinesterase (AChE) : Moderate inhibition with an IC50 of 157.31 µM.
• Butyrylcholinesterase (BChE) : Stronger inhibition with an IC50 of 46.42 µM, comparable to physostigmine.

Reactive Oxygen Species (ROS) Generation

It is hypothesized that the compound may induce oxidative stress in microbial cells leading to cell death. The generation of ROS contributes to its antimicrobial and anticancer effects.

Research Findings

Recent studies have expanded on the biological implications of this compound. Notable findings include:

• Its selective toxicity towards cancer cells over normal cells.
• Enhanced efficacy when used in combination with other therapeutic agents.